Cas no 189745-28-6 (4-Pyrimidinamine,5-(chloromethyl)-2-methyl-)

4-Pyrimidinamine,5-(chloromethyl)-2-methyl- is a chloromethyl-substituted pyrimidine derivative with significant utility in organic synthesis and pharmaceutical research. The presence of both an amine and a reactive chloromethyl group on the pyrimidine ring enables its use as a versatile intermediate for further functionalization, including nucleophilic substitution and cross-coupling reactions. Its structural features make it valuable in the development of biologically active compounds, particularly in medicinal chemistry for designing kinase inhibitors or antimicrobial agents. The compound's stability under controlled conditions and well-defined reactivity profile enhance its applicability in precision synthesis. Proper handling is required due to the reactive chloromethyl group.

4-Pyrimidinamine,5-(chloromethyl)-2-methyl- structure

189745-28-6 structure

Product Name:4-Pyrimidinamine,5-(chloromethyl)-2-methyl-

CAS No:189745-28-6

MF:C₆H₈ClN₃

MW:157.600819587708

CID:115697

PubChem ID:421245

Update Time:2025-10-29

4-Pyrimidinamine,5-(chloromethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

- 4-Pyrimidinamine,5-(chloromethyl)-2-methyl-
- 5-(chloromethyl)-2-methyl-4-Pyrimidinamine
- 5-(chloromethyl)-2-methylpyrimidin-4-amine
- 2-Methyl-4-amino-5-chlormethyl-pyrimidin
- 4-amino-5-chloromethyl-2-methylpyrimidine
- 5-Chlormethyl-2-methyl-pyrimidin-4-ylamin
- 5-chloromethyl-2-methyl-pyrimidin-4-ylamine
- AB06249
- AC1L9KSZ
- SureCN4358570
- 4-Pyrimidinamine, 5-(chloromethyl)-2-methyl- (9CI)
- MFCD00465440
- H11127
- B67SQ892UJ
- 189745-28-6
- 4-Amino-5-(chloromethyl)-2-methylpyrimidine
- SCHEMBL4358570
- AMLLQDUJVUQRGA-UHFFFAOYSA-N
- 4-PYRIMIDINAMINE, 5-(CHLOROMETHYL)-2-METHYL-
- AKOS005255664
- 2-methyl-4-amino-5-chloromethylpyrimidine
- UNII-B67SQ892UJ
- CS-0045993
- DB-306252
- Inchi： 1S/C6H8ClN3/c1-4-9-3-5(2-7)6(8)10-4/h3H,2H2,1H3,(H2,8,9,10)
- InChI Key： AMLLQDUJVUQRGA-UHFFFAOYSA-N
- SMILES： ClCC1=CN=C(C)N=C1N

Computed Properties

Exact Mass: 157.04084
Monoisotopic Mass: 157.041
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 109
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.29
Boiling Point: 296.379 °C at 760 mmHg
Flash Point: 133.046 °C
PSA: 51.8

4-Pyrimidinamine,5-(chloromethyl)-2-methyl- Pricemore >>

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